Raikovenal
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Overview
Description
Raikovenal is a natural product found in Euplotes raikovi with data available.
Scientific Research Applications
Raikovenal in Marine Biology
This compound, a sesquiterpenoid isolated from the marine ciliate Euplotes raikovi, plays a role in adaptive radiation. It selectively kills predacious ciliates, indicating its ecological significance in marine environments (Guella, Dini, Erra, & Pietra, 1994). Furthermore, Euplotes raikovi strains produce varying secondary metabolites, including this compound and its derivatives like epithis compound, which have a role in niche-exploitation and taxonomic significance (Guella, Pietra, & Dini, 1995).
Chemical Synthesis of this compound
Synthetic approaches to this compound have been explored, enhancing our understanding of its chemical properties and potential applications. This compound has been synthesized in multiple steps from dihydrofilifolone, expanding the possibilities for its study and use in various scientific fields (Snider & Lu, 1997).
Terpenoids in Marine Ciliates
Research into terpenoids from marine ciliates, including raikovenals, has provided insights into their complex structures and potential biosynthetic pathways. These studies contribute to our understanding of the ecological and biological properties of ciliate terpenoids (Guella, Skropeta, Di Giuseppe, & Dini, 2010).
Properties
Molecular Formula |
C15H24O2 |
---|---|
Molecular Weight |
236.35 g/mol |
IUPAC Name |
(2Z)-4-hydroxy-2-[[(1S,4R,5R,6R)-4,7,7-trimethyl-6-bicyclo[3.2.0]heptanyl]methylidene]butanal |
InChI |
InChI=1S/C15H24O2/c1-10-4-5-12-14(10)13(15(12,2)3)8-11(9-17)6-7-16/h8-10,12-14,16H,4-7H2,1-3H3/b11-8-/t10-,12+,13+,14-/m1/s1 |
InChI Key |
ROLOMLCPWUAGDA-AFKAPPBZSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@H]2[C@@H]1[C@@H](C2(C)C)/C=C(/CCO)\C=O |
Canonical SMILES |
CC1CCC2C1C(C2(C)C)C=C(CCO)C=O |
Synonyms |
raikovenal |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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